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Compound of Interest

Compound Name: 1-Bromo-2-fluorobenzene

Cat. No.: B092463

Essential Safety and Handling Guide for 1-
Bromo-2-fluorobenzene

This guide provides crucial safety and logistical information for the handling and disposal of 1-
Bromo-2-fluorobenzene, tailored for researchers, scientists, and drug development
professionals. Following these procedures is essential for ensuring laboratory safety.

Hazard Identification and Risk Assessment

1-Bromo-2-fluorobenzene is a hazardous chemical that requires careful handling.[1] It is a
flammable liquid and vapor, and it can cause skin and serious eye irritation.[2][3] Inhalation
may lead to respiratory irritation.[2][3]

Summary of Hazards:
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Hazard Classification Description
Physical Hazard Flammable liquid and vapor (Category 3)[2][3]
Health Hazards Causes skin irritation (Category 2)[1][2][3]

Causes serious eye irritation (Category 2)[1][2]

[3]

May cause respiratory irritation[2][3]

Harmful if swallowed[4]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 1-Bromo-2-fluorobenzene. The
selection of PPE should be based on the potential for exposure in the specific tasks being
performed.

Recommended Personal Protective Equipment:

Protection Type Specification

Chemical safety goggles or a face shield are

Eye and Face Protection )
required.[5][6]

Wear appropriate chemical-resistant gloves
) ) (e.g., Nitrile rubber) and a lab coat.[5][6] Ensure
Skin Protection . _
gloves are inspected before use and disposed

of properly.[7]

Use in a well-ventilated area, such as a
) ) chemical fume hood.[5] If ventilation is
Respiratory Protection , , _
inadequate, a NIOSH-approved respirator with

an organic vapor cartridge is necessary.[5][8]

Operational Plan for Safe Handling

A systematic approach is critical for minimizing risks associated with 1-Bromo-2-
fluorobenzene.
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Step-by-Step Handling Protocol:

e Preparation:

[¢]

Ensure a chemical fume hood is operational and available.

[¢]

Verify that an eyewash station and safety shower are accessible.[1][6]

[e]

Gather all necessary PPE and ensure it is in good condition.

o

Prepare all required equipment and reagents before handling the chemical.

e Handling:

[¢]

Conduct all work in a well-ventilated chemical fume hood.[5]

[e]

Ground and bond containers when transferring the material to prevent static discharge.[5]

o

Use spark-proof tools and explosion-proof equipment.[5]

[¢]

Avoid contact with skin, eyes, and clothing.[5]

[¢]

Keep the container tightly closed when not in use.[5]

[e]

Keep away from heat, sparks, and open flames.[5]
e Post-Handling:
o Wash hands thoroughly after handling.[5]
o Clean the work area and any contaminated equipment.

o Properly store or dispose of the chemical and any contaminated materials.
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Caption: Safe Handling Workflow for 1-Bromo-2-fluorobenzene.
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Spill and Emergency Procedures

Immediate and appropriate action is crucial in the event of a spill or exposure.

First-Aid Measures:

Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[5]

Get medical aid. Flush skin with plenty of soap
Skin Contact and water for at least 15 minutes while removing

contaminated clothing and shoes.[5]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation o ) ]
breathing is difficult, give oxygen. Get medical
aid.[5]

Do NOT induce vomiting. If the person is

Ingestion conscious and alert, rinse their mouth and drink
2-4 cupfuls of milk or water. Get medical aid.[5]

Spill Cleanup:

Evacuate the area and remove all sources of ignition.[7]

Ventilate the area of the leak or spill.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material, such as dry sand or earth, and place it into a chemical
waste container.[5]

Do not use combustible materials, such as sawdust, to absorb the spill.[6]
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o Clean the spill area with a suitable solvent, followed by washing with soap and water.[8]
Disposal Plan
All waste containing 1-Bromo-2-fluorobenzene must be handled as hazardous waste.

» Chemical Waste: Dispose of the chemical in a suitable, closed container and send it to an
approved waste disposal plant.[1]

o Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, gloves, lab
coats) should be placed in a sealed, labeled container for hazardous waste disposal.[8]

» Follow all federal, state, and local regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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